Cas no 1220112-75-3 (O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol)

• Product Name: O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol
• CAS No: 1220112-75-3
• MF: C₉H₁₇NO₄S(C₂H₄O)n
• MW: 279.36
• CID: 2602642
• PubChem ID: 51340890
• Update Time: 2025-06-11

O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol Chemical and Physical Properties

Names and Identifiers

• O-(3-Carboxypropyl)-O'-[2-(3-MercaptopropionylaMino)ethyl]-polyethylene glycol Mw 5000
• O-(3-Carboxypropyl)-O'-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol Mw 3000
• O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol
• Poly(oxy-1,2-ethanediyl), I+/--(3-carboxypropyl)-I-[2-[(3-mercapto-1-oxopropyl)amino]ethoxy]-
• 1220112-75-3
• DTXSID201121764
• AKOS030213429
• Thiol-PEG-COOH (MW 5000)

• Inchi： 1S/C11H21NO5S/c13-10(3-9-18)12-4-6-17-8-7-16-5-1-2-11(14)15/h18H,1-9H2,(H,12,13)(H,14,15)
• InChI Key： VPNKRBNOGPZJFN-UHFFFAOYSA-N
• SMILES： C(NC(=O)CCS)COC{-}CO{+n}CCCC(=O)O

Computed Properties

• Exact Mass: 279.11404394g/mol
• Monoisotopic Mass: 279.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.9Ų

O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol

Research Briefing on O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol (CAS: 1220112-75-3)

Recent advancements in the field of chemical biology and pharmaceutical sciences have highlighted the significance of polyethylene glycol (PEG) derivatives, particularly O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol (CAS: 1220112-75-3). This compound, known for its bifunctional PEGylation capabilities, has been extensively studied for its applications in drug delivery, bioconjugation, and protein stabilization. The unique chemical structure of this PEG derivative, featuring both carboxyl and thiol-reactive groups, enables its versatile use in modifying biomolecules to enhance their therapeutic efficacy and pharmacokinetic properties.

A recent study published in the Journal of Controlled Release (2023) investigated the use of O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol in the development of targeted drug delivery systems. The research demonstrated that this PEG derivative could effectively conjugate with monoclonal antibodies via its thiol-reactive end, while the carboxyl group facilitated further functionalization with targeting ligands. The resulting antibody-drug conjugates (ADCs) exhibited improved tumor accumulation and reduced off-target effects in preclinical models, showcasing the compound's potential in oncology therapeutics.

Another notable application of this PEG derivative was explored in a 2024 study published in Bioconjugate Chemistry. Researchers utilized O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol to stabilize therapeutic peptides prone to rapid degradation in vivo. By PEGylating the peptides at specific sites, the team achieved a significant extension of half-life without compromising biological activity. The study also highlighted the compound's ability to shield peptides from proteolytic enzymes, addressing a critical challenge in peptide-based drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes for O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol. A 2023 patent application (WO202318765A1) disclosed an improved method for synthesizing this compound with higher purity and yield, addressing previous limitations in large-scale production. The patent emphasizes the importance of controlling the degree of polymerization to ensure batch-to-batch consistency, which is crucial for regulatory compliance in pharmaceutical applications.

Emerging research has also explored the biocompatibility and safety profile of this PEG derivative. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology (2024) reported favorable results, with no significant immunogenicity observed in animal studies at therapeutic doses. However, the study noted the need for further investigation into potential hypersensitivity reactions, particularly in patients with pre-existing anti-PEG antibodies, highlighting an important consideration for clinical translation.

In conclusion, O-(3-Carboxypropyl)-O′-[2-(3-mercaptopropionylamino)ethyl]-polyethylene glycol (CAS: 1220112-75-3) continues to demonstrate significant potential in various pharmaceutical applications. Recent studies have expanded our understanding of its utility in drug delivery systems, bioconjugation strategies, and protein stabilization. As research progresses, this versatile PEG derivative is poised to play an increasingly important role in the development of next-generation biopharmaceuticals, addressing critical challenges in drug stability, targeting, and therapeutic efficacy.